Cas no 10519-11-6 (2-Naphthalenol,decahydro-, 2-acetate)

2-Naphthalenol,decahydro-, 2-acetate structure
10519-11-6 structure
Product Name:2-Naphthalenol,decahydro-, 2-acetate
CAS No:10519-11-6
MF:C12H20O2
MW:196.286004066467
CID:147515
Update Time:2025-04-19

2-Naphthalenol,decahydro-, 2-acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol,decahydro-, 2-acetate
    • 1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-yl acetate
    • DECAHYDRO-B-NAPHTHYL ACETATE
    • 2-Decalinyl acetate
    • 2-Naphthalenol,decahydro-,acetate
    • 2-NAPHTHOL,DECAHYDRO-,ACETATE
    • Decahydro-2-naphthalenol acetate
    • Decahydro-2-naphthyl acetate
    • Decahydronaphthol acetate
    • trans,cis-2-decalyl acetate
    • trans-cis-2-decahydronaphthyl acetate
    • decahydro-2-naphtho acetate
    • decahydro-2-naphthaleno acetate
    • decahydro-beta-naphthyl acetate
    • decahydro-2-
    • DECALINYLACETAT
    • beta-Decalylacetat
    • decahydro-2-naphthyl
    • Decahydro-2-naphthylacetat
    • XKCLIPLFEJSOAT-UHFFFAOYSA-N
    • 2-decalinylacetate
    • Decahydronaphtholacetate
    • decahydro-2-naphthoacetate
    • decahydro-2-naphthylacetate
    • Inchi: 1S/C12H20O2/c1-9(13)14-12-7-6-10-4-2-3-5-11(10)8-12/h10-12H,2-8H2,1H3
    • InChI Key: XKCLIPLFEJSOAT-UHFFFAOYSA-N
    • SMILES: C12CCCCC1CCC(OC(=O)C)C2

Computed Properties

  • Exact Mass: 196.14600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: A pale yellow or colorless transparent liquid
  • Density: 0.9793 (rough estimate)
  • Boiling Point: 293.19°C (rough estimate)
  • Refractive Index: 1.4600 (estimate)
  • PSA: 26.30000
  • LogP: 2.90840
  • Solubility: Insoluble in water, easily soluble in ether and alcohol
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